Cas no 380424-74-8 ((E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide)

• Product Name: (E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide
• CAS No: 380424-74-8
• MF: C₁₆H₉BrCl₂N₂O₂
• MW: 412.064861059189
• MDL: MFCD02957215
• CID: 5417265
• PubChem ID: 1527760
• Update Time: 2023-08-26

(E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromo-2-hydroxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)-2-propenamide
• AKOS001023917
• STK949895
• (2E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide
• (E)-3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide
• 3-(5-bromo-2-hydroxyphenyl)-2-cyano-N-(2,4-dichlorophenyl)prop-2-enamide
• Z54925590
• EN300-26587718
• 380424-74-8

• MDL： MFCD02957215
• Inchi： 1S/C16H9BrCl2N2O2/c17-11-1-4-15(22)9(6-11)5-10(8-20)16(23)21-14-3-2-12(18)7-13(14)19/h1-7,22H,(H,21,23)/b10-5+
• InChI Key： QXLNLHUAKPTURI-BJMVGYQFSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=C(\C#N)/C(NC1C=CC(=CC=1Cl)Cl)=O)O

Computed Properties

• Exact Mass: 409.92245g/mol
• Monoisotopic Mass: 409.92245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.719±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.0±55.0 °C(Predicted)
• pka: 7.63±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives